Cas no 300664-74-8 (5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl)-)
5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl)-
- 2-(4-FLUOROBENZOYL)-1-BENZOFURAN-5-CARBALDEHYDE
- 2-(4-FLUORO-BENZOYL)-BENZOFURAN-5-CARBALDEHYDE
- 300664-74-8
- 2-(4-Fluorobenzoyl)benzofuran-5-carbaldehyde
- MFCD01313783
- QZUPNKHXOIBWRD-UHFFFAOYSA-N
- SCHEMBL3625891
- DTXSID90381739
- CS-0450679
-
- MDL: MFCD01313783
- Inchi: 1S/C16H9FO3/c17-13-4-2-11(3-5-13)16(19)15-8-12-7-10(9-18)1-6-14(12)20-15/h1-9H
- InChI Key: QZUPNKHXOIBWRD-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1=CC2C=C(C=O)C=CC=2O1)=O
Computed Properties
- Exact Mass: 268.05400
- Monoisotopic Mass: 268.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- Density: 1.338
- Boiling Point: 430.5°C at 760 mmHg
- Flash Point: 214.1°C
- Refractive Index: 1.648
- PSA: 47.28000
- LogP: 3.61540
5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl)- Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC32114-250mg |
2-(4-fluorobenzoyl)-1-benzofuran-5-carboxaldehyde |
300664-74-8 | 250mg |
£192.00 | 2025-02-21 | ||
| Apollo Scientific | PC32114-1g |
2-(4-fluorobenzoyl)-1-benzofuran-5-carboxaldehyde |
300664-74-8 | 1g |
£480.00 | 2025-02-21 | ||
| Chemenu | CM516427-1g |
2-(4-Fluorobenzoyl)benzofuran-5-carbaldehyde |
300664-74-8 | 97% | 1g |
$577 | 2023-02-17 | |
| Fluorochem | 038219-250mg |
2-(4-Fluoro-benzoyl)-benzofuran-5-carbaldehyde |
300664-74-8 | 250mg |
£160.00 | 2022-02-28 | ||
| Fluorochem | 038219-1g |
2-(4-Fluoro-benzoyl)-benzofuran-5-carbaldehyde |
300664-74-8 | 1g |
£372.00 | 2022-02-28 | ||
| Fluorochem | 038219-2g |
2-(4-Fluoro-benzoyl)-benzofuran-5-carbaldehyde |
300664-74-8 | 2g |
£598.00 | 2022-02-28 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521346-250mg |
2-(4-Fluorobenzoyl)benzofuran-5-carbaldehyde |
300664-74-8 | 98% | 250mg |
¥4224.00 | 2024-08-02 |
5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl)- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl)-
Introduction to 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl) and Its Significance in Modern Chemical Biology
The compound with the CAS number 300664-74-8, identified as 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic aldehyde derivative has garnered considerable attention in recent years due to its versatile structural framework and potential applications in drug discovery and molecular research. The presence of both benzofuran and fluorobenzoyl moieties in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.
5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl) is characterized by a benzofuran core substituted at the 5-position with a formyl group (aldehyde) and at the 2-position with a 4-fluorobenzoyl moiety. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, making it an attractive candidate for further chemical manipulation. The benzofuran ring itself is a well-known pharmacophore found in numerous bioactive compounds, while the aldehyde functionality provides a reactive site for condensation reactions, enabling the synthesis of more complex molecules.
In the realm of pharmaceutical research, the incorporation of fluorine atoms into organic molecules is highly strategic. Fluorine's ability to influence metabolic stability, binding affinity, and electronic properties has made it a staple in medicinal chemistry. The 4-fluorobenzoyl group in 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl) not only enhances the molecule's lipophilicity but also modulates its interaction with biological targets. Such modifications are often critical in optimizing drug candidates for better efficacy and reduced side effects.
Recent studies have highlighted the potential of benzofuran derivatives as inhibitors of various enzymes involved in inflammatory and metabolic pathways. For instance, compounds structurally related to 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl) have been explored as inhibitors of cyclooxygenase (COX) enzymes, which play a pivotal role in the production of prostaglandins associated with pain and inflammation. The aldehyde group in this compound serves as a versatile handle for further derivatization, allowing chemists to fine-tune its pharmacological profile.
The synthesis of 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl) involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the benzofuran core through cyclization reactions followed by selective functionalization at the 5- and 2-positions. The introduction of the aldehyde group can be achieved through oxidation or formylation reactions, while the attachment of the 4-fluorobenzoyl moiety often requires Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. These synthetic strategies highlight the compound's accessibility despite its complex structure.
Advances in computational chemistry have further accelerated the development of derivatives like 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl). Molecular modeling techniques allow researchers to predict binding interactions between this compound and potential biological targets with high precision. Such predictions are invaluable for guiding experimental efforts and optimizing lead compounds before they enter clinical trials. The integration of computational methods with traditional synthetic approaches has become a cornerstone of modern drug discovery pipelines.
The pharmaceutical industry continues to seek innovative ways to address unmet medical needs, and heterocyclic compounds like 5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl) offer promising avenues for exploration. Their structural diversity allows for the creation of molecules with tailored properties that can interact selectively with disease-causing pathways. As research progresses, it is anticipated that more derivatives will emerge from this scaffold, contributing to next-generation therapeutics across various therapeutic areas.
In conclusion,5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl) (CAS number 300664-74-8) exemplifies how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to design new drugs targeting complex diseases. As our understanding of biological systems deepens and synthetic methodologies evolve,this compound is poised to play an increasingly important role in pharmaceutical innovation.
300664-74-8 (5-Benzofurancarboxaldehyde,2-(4-fluorobenzoyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)